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Compound of Interest

Compound Name: Oxazol-5-YL-methylamine

Cat. No.: B15147029

An In-depth Technical Guide to Oxazol-5-YL-methylamine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxazol-5-YL-methylamine dihydrochloride is a heterocyclic organic compound that serves as
a versatile building block in the synthesis of more complex molecules.[1] Its structure, featuring
an oxazole ring and a methylamine group, makes it a valuable intermediate in the development
of novel pharmaceutical and agrochemical agents.[1] This technical guide provides a
comprehensive overview of the known properties and applications of Oxazol-5-YL-
methylamine dihydrochloride, with a focus on its physicochemical characteristics and its role in
synthetic chemistry.

Physicochemical Properties

The fundamental physicochemical properties of Oxazol-5-YL-methylamine dihydrochloride
are summarized in the table below. While some data such as melting point, boiling point, and
density are not readily available in public literature, the existing information provides a
foundational understanding of the compound.
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Property Value Source
Molecular Formula CaHeN20-2HCI [1112]
Molecular Weight 171.06 g/mol [1][2]
Appearance Off-white to white solid [1]
Purity = 96% [1]
Storage Conditions 0-8°C [1]

CAS Number 847491-00-3 [1][2]

Synthesis and Applications

Oxazol-5-YL-methylamine dihydrochloride is primarily utilized as a precursor in multi-step
synthetic pathways. The oxazole moiety is a key structural feature in numerous biologically
active compounds, and this dihydrochloride salt provides a convenient starting material for their
elaboration.

General Synthetic Applications

The van Leusen oxazole synthesis is a well-established method for forming the oxazole ring,
which involves the reaction of an aldehyde with tosylmethyl isocyanide (TosMIC). While a
specific synthesis protocol for Oxazol-5-YL-methylamine dihydrochloride is not detailed in the
available literature, this general strategy is a cornerstone of oxazole chemistry.

A generalized workflow for the application of oxazole building blocks in synthesis is depicted
below. This illustrates the logical flow from a starting material like Oxazol-5-YL-methylamine
dihydrochloride to a final, more complex bioactive molecule.

General Synthetic Workflow of Oxazole Derivatives

Oxazol-5-YL-methylamine Modification Functional Group Intermediate Coupling Reaction with Crude Product Purification and Final Product Bioactive Target
dihydrochloride Transformation Another Moiety Characterization Molecule
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Caption: General Synthetic Workflow.

Role in Drug Discovery and Agrochemicals

The oxazole ring is a common scaffold in medicinal chemistry due to its ability to participate in
various biological interactions. Derivatives of oxazoles have been investigated for a wide range
of therapeutic applications.[1] While the specific biological activity of Oxazol-5-YL-
methylamine dihydrochloride is not documented, its use as a building block suggests its
incorporation into molecules targeting:

» Neurological Disorders: As indicated by its application in pharmaceutical development.[1]
e Enzyme Inhibition and Receptor Binding: Highlighting its potential in biochemical research.[1]

In the field of agrochemicals, oxazole-containing compounds are explored for their potential as
herbicides and pesticides.[1] The stability and reactivity of the oxazole ring make it a suitable
core for developing new crop protection agents.

Biological Context: The Oxazole Moiety

While specific signaling pathways involving Oxazol-5-YL-methylamine dihydrochloride are not
available, the broader class of oxazole-containing compounds is known to interact with various
biological targets. The logical relationship for the investigation of a new oxazole derivative in a

biological context is outlined in the diagram below.
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Caption: Biological Investigation Workflow.

Experimental Protocols

Detailed experimental protocols for the use of Oxazol-5-YL-methylamine dihydrochloride are
not publicly available. However, for any synthetic application, a general experimental workflow
would be followed.
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General Synthetic Procedure Outline

Reaction Setup: The reaction vessel is charged with Oxazol-5-YL-methylamine
dihydrochloride and an appropriate solvent under an inert atmosphere (e.g., nitrogen or
argon).

Reagent Addition: The other reactants and any necessary catalysts or bases are added to
the reaction mixture, often in a controlled manner (e.g., dropwise addition).

Reaction Monitoring: The progress of the reaction is monitored by a suitable analytical
technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS).

Work-up: Once the reaction is complete, the mixture is quenched and undergoes an
extraction procedure to isolate the crude product.

Purification: The crude product is purified using techniques like column chromatography,
recrystallization, or distillation to yield the pure desired compound.

Characterization: The structure and purity of the final product are confirmed using analytical
methods such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and Infrared (IR) spectroscopy.

The logical flow of a typical chemical synthesis experiment is visualized in the following

diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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